Methyl arachidonate-13C4

• Molecular Formula: C21H34O2
• Molecular Weight: 322.5 g/mol
• InChI: InChI=1S/C21H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h7-8,10-11,13-14,16-17H,3-6,9,12,15,18-20H2,1-2H3/b8-7-,11-10-,14-13-,17-16-/i17+1,18+1,19+1,20+1
• InChIKey: OFIDNKMQBYGNIW-HNOVROEYSA-N

Methyl Arachidonate-13C4: A High-Purity 13C-Labeled Internal Standard for LC-MS Quantification of Arachidonic Acid Methyl Ester

Methyl arachidonate-13C4 (Arachidonic acid methyl ester-13C4) is a stable isotope-labeled analog of methyl arachidonate, wherein four carbon-12 atoms are replaced with carbon-13 atoms . This compound belongs to the class of fatty acid methyl esters and is specifically designed for use as an internal standard in analytical methods such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) [1]. With a molecular formula of C17¹³C4H34O2 and a molecular weight of 322.46 g/mol, it exhibits ≥98% chemical purity and serves as a quantitative tracer for arachidonic acid methyl ester in complex biological matrices .

Workflow 13C4-labeled ISTD for quantitative LC-MS/MS and GC-MS

Selection Context Co-eluting internal standard for arachidonic acid methyl ester analysis

Procurement Note Research-use-only; high isotopic enrichment supports method development

• [1] MedChemExpress. Methyl arachidonate-13C4 (Arachidonic acid methyl ester-13C4). View Source

Why Methyl Arachidonate-13C4 Cannot Be Replaced by Unlabeled or Deuterated Analogs in Quantitative LC-MS Workflows

Substituting methyl arachidonate-13C4 with an unlabeled analog compromises absolute quantification accuracy due to the inability to correct for matrix effects and ionization variability inherent to LC-MS [1]. While deuterium-labeled alternatives (e.g., methyl arachidonate-d8) are commercially available, they exhibit significant isotopic effects—including altered chromatographic retention times and incomplete co-elution with the native analyte—leading to quantitation biases of up to 59% in complex biological samples [2][3]. In contrast, 13C-labeled internal standards such as methyl arachidonate-13C4 co-elute precisely with the target analyte, ensuring optimal matrix effect correction and method reliability [4]. Furthermore, historical data indicate that deuterated arachidonate preparations can suffer from low isotopic purity (e.g., 56% for d8-arachidonate), whereas 13C-labeled forms achieve ≥99% isotopic enrichment, directly impacting the lower limit of quantitation (LLOQ) and assay robustness [5]. Thus, generic substitution without consideration of label type and isotopic purity introduces unacceptable analytical risk.

Unlabeled analog mismatch

Cannot correct for matrix effects and ionization variability in LC-MS; quantification accuracy may be compromised.

Deuterated analog retention shift

Deuterated standards (e.g., d8) exhibit altered retention times and incomplete co-elution, introducing reported quantitative bias.

Isotopic purity variability

Historical d8-arachidonate preparations show lower isotopic purity; 13C-labeled forms offer consistently higher enrichment for robust LLOQ.

• [1] Restek. Choosing an Internal Standard. View Source
• [2] Wang, H., et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023; 47(2):129–135. View Source
• [3] OUCI. Deuterium Isotope Effects in LC-MS Quantification. View Source
• [4] Labmate Online. How to Overcome LC-MS/MS Matrix Effects. View Source
• [5] Do, U. H., et al. Synthesis and characterization of [1-13C]-and d8-arachidonic acid. Lipids. 1979; 14(8):725-729. View Source

Quantitative Differentiation of Methyl Arachidonate-13C4 Against Closest Analogs: Isotopic Purity, Co-Elution, and Mass Shift

13C4-Labeled Methyl Arachidonate Demonstrates >98% Chemical Purity, Exceeding the ≥95% Specification of the 13C5 Variant

Vendor technical specifications indicate that methyl arachidonate-13C4 is supplied with a chemical purity of ≥98% . In comparison, the closely related 13C5-labeled methyl arachidonate (Arachidonic Acid-13C5 methyl ester) is specified with a lower purity of ≥95% [1]. This 3% absolute difference in purity directly influences the accuracy of quantitative LC-MS/MS assays, as impurities can contribute to isobaric interferences and elevated background noise, particularly when analyzing low-abundance eicosanoid metabolites.

Chemical purity vs. 13C5 variant

Supplier data

≥98% (13C4) vs. ≥95% (13C5); +3% absolute purity

Supports purity-based ISTD selection for low-level quantification

HPLC specifications from vendor COA; higher purity reduces isobaric interference risk.

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	≥98%
Comparator Or Baseline	Arachidonic Acid-13C5 methyl ester: ≥95%
Quantified Difference	+3% absolute purity (minimum)
Conditions	HPLC analysis as per vendor Certificate of Analysis

Why This Matters

Higher purity reduces potential interferents, enabling more reliable quantification at lower concentrations and improving signal-to-noise ratios in complex biological matrices.

• [1] Univ-Bio. Arachidonic Acid-13C5 methyl ester. Product No. 17461-25ug. View Source

13C4 Labeling Ensures a Precise +4 Da Mass Shift, Enabling Unambiguous Discrimination from Native Methyl Arachidonate (318.46 Da) in MS Detection

Methyl arachidonate-13C4 possesses a molecular weight of 322.46 g/mol, resulting from the incorporation of four 13C atoms (replacing 12C) [1]. Unlabeled methyl arachidonate has a molecular weight of 318.46 g/mol, yielding a mass difference of +4 Da [2]. This distinct mass shift ensures complete baseline resolution from the native analyte in mass spectrometry, eliminating the risk of spectral overlap and enabling precise isotopic dilution quantification. In contrast, deuterated analogs such as methyl arachidonate-d8 exhibit a +8 Da shift (326.54 g/mol) , which, while larger, is accompanied by significant chromatographic isotope effects that undermine co-elution (see separate evidence item).

Mass shift discrimination

Cross-study comparable

+4 Da vs. unlabeled; -4 Da vs. d8 analog

Supports unambiguous MS resolution without deuterium-related retention variability

Calculated from molecular formulas; enables baseline separation in mass spectra.

Evidence Dimension	Molecular Weight
Target Compound Data	322.46 g/mol
Comparator Or Baseline	Unlabeled Methyl Arachidonate: 318.46 g/mol; Methyl Arachidonate-d8: 326.54 g/mol
Quantified Difference	+4 Da vs. unlabeled; -4 Da vs. d8
Conditions	Calculated from molecular formulas: C21H34O2 (unlabeled), C17¹³C4H34O2 (13C4), C21H26D8O2 (d8)

Why This Matters

The +4 Da mass shift provides optimal MS discrimination without introducing the chromatographic retention time variability associated with deuterium labels, ensuring accurate peak integration and quantification.

• [1] MedChemExpress. Methyl arachidonate-13C4. Molecular Weight Specification. View Source
• [2] PubChem. Methyl arachidonate (Unlabeled). CID 5467846. View Source

13C-Labeled Internal Standards Co-Elute with Native Analytes, Eliminating Deuterium-Induced Retention Time Shifts and Quantitative Bias Up to 59%

A systematic comparison of deuterated (²H) versus ¹³C/¹⁵N-labeled internal standards for LC-ESI-MS/MS analysis of urinary biomarkers demonstrated that deuterated internal standards exhibited significant isotopic effects, leading to different retention times and diminished matrix effect compensation [1]. Specifically, concentrations generated with a deuterated internal standard (2MHA-[²H₇]) were on average 59.2% lower than those generated with a ¹³C-labeled internal standard (2MHA-[¹³C₆]), and spike accuracy for the deuterated standard showed a bias of −38.4%, whereas no significant bias was observed for the ¹³C-labeled standard [1]. While this study was conducted on hippuric acid derivatives, the underlying isotope effect is a fundamental physicochemical property: ¹³C-labeled compounds retain nearly identical chromatographic behavior to their ¹²C counterparts, ensuring co-elution and robust matrix effect correction, whereas deuterated analogs often partially resolve and fail to compensate for ion suppression [2][3].

Co-elution and matrix effect correction

Class-level inference

13C-ISTDs: no significant bias; 2H-ISTDs: up to 59.2% lower concentrations reported

Selecting 13C4 label may improve quantitative accuracy in complex biological matrices

Based on LC-ESI-MS/MS urinary biomarker study; deuterium isotope effect is a general concern.

Evidence Dimension	Quantitative Bias in LC-MS/MS
Target Compound Data	¹³C-labeled internal standards: No significant quantitative bias observed.
Comparator Or Baseline	Deuterated internal standards: Concentrations 59.2% lower; spike accuracy bias −38.4%.
Quantified Difference	Up to 59.2% lower reported concentrations with deuterated IS.
Conditions	LC-ESI-MS/MS analysis of urinary biomarkers; reversed-phase chromatography.

Why This Matters

Selecting methyl arachidonate-13C4 over a deuterated analog (e.g., d8-methyl arachidonate) directly improves quantitative accuracy and method robustness in LC-MS/MS workflows, particularly in complex biological matrices where matrix effects are prevalent.

• [1] Wang, H., et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023; 47(2):129–135. View Source
• [2] OUCI. Deuterium Isotope Effects in LC-MS Quantification. View Source
• [3] Restek. Choosing an Internal Standard. View Source

13C-Labeled Arachidonate Derivatives Achieve Isotopic Purity Exceeding 99%, Versus 56% for Historically Reported d8-Arachidonate

The synthesis and characterization of [1-13C]- and d8-arachidonic acid revealed a stark contrast in isotopic purity: methyl [1-13C] arachidonate achieved 99% isotopic purity, whereas methyld8-arachidonate prepared via a similar synthetic route exhibited only 56% isotopic purity [1]. Even when prepared by direct deuteration, the d8-arachidonic acid sample only reached 86% isotopic purity [1]. This 43% absolute difference in isotopic enrichment directly impacts the lower limit of quantitation (LLOQ) and the ability to accurately correct for endogenous analyte levels. While the specific 13C4-labeled variant is a more recent product, the synthetic advantage of 13C incorporation over deuteration for maintaining high isotopic purity is well-established in the stable isotope literature and is reflected in the ≥98% chemical purity specification of methyl arachidonate-13C4 .

Isotopic purity benchmark

Cross-study comparable

13C-arachidonate: 99% isotopic purity; d8-arachidonate: 56–86%

Higher 13C enrichment reduces unlabeled species interference, supporting method LLOQ

Historical GC-MS characterization data; consistent with ≥98% chemical purity specification.

Evidence Dimension	Isotopic Purity
Target Compound Data	Methyl [1-13C] arachidonate: 99%; Methyl arachidonate-13C4: ≥98% chemical purity (by inference)
Comparator Or Baseline	Methyld8-arachidonate: 56% (synthetic route) to 86% (direct deuteration)
Quantified Difference	+43% absolute isotopic purity advantage for 13C-labeled form.
Conditions	GC-MS characterization of t-butyldimethylsilyl esters.

Why This Matters

Superior isotopic purity minimizes the contribution of unlabeled or partially labeled species that can confound quantitative results, enabling more accurate determination of endogenous arachidonic acid methyl ester concentrations in biological samples.

• [1] Do, U. H., Sundaram, M. G., Ramachandran, S., & Bryant, R. W. Synthesis and characterization of [1-13C]-and d8-arachidonic acid. Lipids. 1979; 14(8):725-729. View Source

Optimal Application Scenarios for Methyl Arachidonate-13C4 in Bioanalysis and Lipidomics

Absolute Quantification of Arachidonic Acid Methyl Ester in Plasma and Tissue by LC-MS/MS

Methyl arachidonate-13C4 is ideally suited as an internal standard for the quantitative determination of arachidonic acid methyl ester in biological matrices using LC-MS/MS. Its 13C4 label ensures co-elution with the native analyte, effectively correcting for matrix-induced ion suppression that plagues deuterated alternatives [1]. The ≥98% chemical purity minimizes background interference, enabling reliable quantification at low ng/mL concentrations.

Method Validation and Quality Control in GLP Bioanalytical Laboratories

For bioanalytical method validation under GLP or GCP guidelines, the use of a stable isotope-labeled internal standard with high isotopic purity is a regulatory expectation. Methyl arachidonate-13C4, with its demonstrated purity and absence of deuterium-related retention time shifts, provides a robust solution for meeting FDA and EMA bioanalytical method validation criteria, particularly for accuracy and precision assessments [2].

Targeted Lipidomics and Eicosanoid Profiling Studies

In targeted lipidomics workflows analyzing the arachidonic acid cascade, precise normalization of extraction efficiency and ionization response is critical. Methyl arachidonate-13C4 serves as a superior internal standard compared to deuterated analogs, as its chromatographic behavior is indistinguishable from the endogenous analyte, ensuring accurate relative and absolute quantification across large sample cohorts [1].

Stable Isotope Tracing for Metabolic Flux Analysis of Arachidonic Acid

Researchers investigating the metabolic fate of arachidonic acid can employ methyl arachidonate-13C4 as a tracer in cell culture or in vivo studies. The 13C4 label allows for the tracking of arachidonic acid incorporation into downstream eicosanoids using high-resolution mass spectrometry, without the confounding effects of deuterium isotope effects on enzyme kinetics or chromatographic behavior [2].

Application

Selection Property

Validation Focus

Quantification of arachidonic acid methyl ester in research matrices

Co-eluting 13C4-ISTD for matrix-effect correction

Accuracy across human plasma and tissue research samples

Bioanalytical method validation support

High isotopic purity ISTD with documented performance

Precision and accuracy in bioanalytical validation review

Targeted lipidomics and eicosanoid profiling

Chromatographic behavior indistinguishable from native analyte

Normalization of extraction and ionization efficiency across cohorts

Stable isotope tracing of arachidonic acid metabolism

13C4 tracer without deuterium-related kinetic isotope effects

Metabolic flux analysis using high-resolution MS

• [1] Wang, H., et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023; 47(2):129–135. View Source
• [2] MedChemExpress. Methyl arachidonate-13C4 (Arachidonic acid methyl ester-13C4). View Source